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Compound of Interest

Compound Name: 5-Bromo-1-ethyl-1H-indole

Cat. No.: B1275852

An In-depth Technical Guide to the Physical and Chemical Properties of 5-Bromo-1-ethyl-1H-
indole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 5-Bromo-1-ethyl-1H-indole, a key intermediate in the synthesis of various
biologically active compounds. This document details its physicochemical properties,
experimental protocols for its synthesis and purification, and discusses its reactivity and
potential biological significance.

Physicochemical Properties

5-Bromo-1-ethyl-1H-indole is a derivative of indole, featuring a bromine atom at the 5-position
and an ethyl group attached to the indole nitrogen. While extensive experimental data for this
specific molecule is not widely published, its properties can be inferred from its constituent
parts and data from closely related compounds.

Table 1: Core Physicochemical Properties of 5-Bromo-1-ethyl-1H-indole and Related
Compounds
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Property

5-Bromo-1-ethyl-
1H-indole

5-Bromo-1H-indole

5-Bromo-1-methyl-
1H-indole

Molecular Formula

C10H10BrN[1]

CsHeBrN[2][3]

CsHsBIN[4]

Molecular Weight 224.09 g/mol [1] 196.04 g/mol [2][3][5] 210.07 g/mol [4]
N ) White to off-white

Not specified; likely a ) -
Appearance id crystalline powder[5] Not specified

soli

[6]
Melting Point Not specified 90-92 °C[5] Not specified
Boiling Point Not specified 228.5°C (estimate)[5] Not specified
) ) Sparingly soluble in
" Sparingly soluble in N

Solubility water (126 mg/L, Not specified

water (predicted)

calculated)[5][6]

Spectral Data

Spectral analysis is crucial for the identification and characterization of 5-Bromo-1-ethyl-1H-
indole. While a dedicated spectrum for this compound is not readily available, the expected
spectral characteristics can be extrapolated from its parent compound, 5-Bromo-1H-indole.

Table 2: Spectral Data for 5-Bromo-1H-indole
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Technique Data

H NMR Spectral data is available, providing information
on the proton environments in the molecule.[7]
Spectral data is available, detailing the carbon

13C NMR

framework.[8]

Mass Spectrometry

The NIST WebBook provides the mass
spectrum for indole, showing characteristic
fragmentation patterns.[9] For 5-bromoindole,
the mass spectrum would show major peaks at

m/z 195 and 197 due to the bromine isotopes.[3]

IR Spectroscopy

IR spectra are available for 5-Bromoindole,
which would show characteristic peaks for N-H
stretching, C-H stretching, and C=C stretching
of the aromatic rings.[3][10]

Synthesis and Experimental Protocols

The synthesis of 5-Bromo-1-ethyl-1H-indole is typically achieved through the N-alkylation of

5-Bromo-1H-indole.

General Synthesis Workflow

The following diagram illustrates a general workflow for the synthesis of 5-Bromo-1-ethyl-1H-

indole.
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General Synthetic Workflow for 5-Bromo-1-ethyl-1H-indole
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/
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'
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5-Bromo-1-ethyl-1H-indole
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Caption: Synthetic workflow for 5-Bromo-1-ethyl-1H-indole.

Detailed Experimental Protocol: N-Alkylation of 5-
Bromo-1H-indole

This protocol is a generalized procedure based on standard N-alkylation methods for indoles.

e Preparation: To a solution of 5-Bromo-1H-indole (1.0 eq) in a suitable aprotic solvent such as
dimethylformamide (DMF) or tetrahydrofuran (THF), add a base (1.1-1.5 eq) portion-wise at
0 °C. Common bases for this reaction include sodium hydride (NaH) or potassium carbonate
(K2CO3).

e Reaction: Stir the mixture at room temperature for 30-60 minutes to allow for the
deprotonation of the indole nitrogen.
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» Addition of Alkylating Agent: Add the ethylating agent (1.1-1.5 eq), such as ethyl iodide or
diethyl sulfate, dropwise to the reaction mixture.

e Monitoring: Allow the reaction to proceed at room temperature or with gentle heating. Monitor
the progress of the reaction by Thin Layer Chromatography (TLC).

o Work-up: Upon completion, quench the reaction by the slow addition of water. Extract the
product with a suitable organic solvent like ethyl acetate. Wash the combined organic layers
with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

 Purification: Purify the crude product by column chromatography on silica gel using an
appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to yield pure 5-
Bromo-1-ethyl-1H-indole.

Chemical Reactivity

The reactivity of 5-Bromo-1-ethyl-1H-indole is influenced by the indole nucleus, the electron-
withdrawing bromine atom, and the N-ethyl group.

» Electrophilic Substitution: The indole ring is generally susceptible to electrophilic attack,
primarily at the C3 position. The electron-withdrawing nature of the bromine at C5
deactivates the benzene ring towards further electrophilic substitution.[11]

o Palladium-Catalyzed Cross-Coupling Reactions: The bromine atom at the C5 position is
amenable to various palladium-catalyzed cross-coupling reactions, such as Suzuki, Heck,
and Sonogashira couplings.[11] This allows for further functionalization and the synthesis of
more complex molecules.

» N-H Acidity: The N-H proton of the parent 5-bromoindole is acidic and can be removed by a
base, which is the principle behind its N-alkylation. The electron-withdrawing bromine atom
increases the acidity of the N-H bond compared to unsubstituted indole.[11]
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Reactivity of the 5-Bromo-1-ethyl-1H-indole Core
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Caption: Key reactivity sites on the 5-Bromo-1-ethyl-1H-indole molecule.

Biological Activity and Applications

Indole derivatives are a significant class of compounds in medicinal chemistry due to their
diverse biological activities.[12] The introduction of a bromine atom can enhance the biological
activity of natural compounds.[13]

Anticancer and Antiproliferative Effects: Various derivatives of 5-bromoindole have been
investigated for their anticancer properties. For instance, 5-bromobrassinin has shown
efficacy in suppressing tumor growth.[13] Some indole-based compounds act as inhibitors of
key signaling pathways in cancer cells, such as the PI3K signaling pathway.[13] A related
compound, 3-Bromo-1-ethyl-1H-indole, has been identified as a potent anticancer agent.[14]

Enzyme Inhibition: Derivatives of 5-bromoindole have been designed as inhibitors of
enzymes like glutathione S-transferase isozymes, which are involved in drug resistance in
cancer cells.[14]

Antibacterial Agents: 5-bromoindole-2-carboxamides have been synthesized and evaluated
for their antibacterial activity against pathogenic Gram-negative bacteria.[15]
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e Drug Development Intermediate: 5-Bromo-1-ethyl-1H-indole serves as a valuable building
block for the synthesis of more complex molecules with potential therapeutic applications.
The reactivity of the C-Br bond allows for the introduction of various substituents to explore
structure-activity relationships.

While there is no specific signaling pathway directly attributed to 5-Bromo-1-ethyl-1H-indole in
the provided search results, its derivatives are known to modulate pathways like the PI3K
pathway.

Potential Biological Impact of 5-Bromoindole Derivatives
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Caption: Logical relationships of 5-bromoindole derivatives' biological effects.

Safety and Handling

Detailed safety information for 5-Bromo-1-ethyl-1H-indole is not readily available. However,
based on related compounds like 5-bromoindole, it should be handled with care in a laboratory
setting. It may cause skin and eye irritation.[3] Standard laboratory safety practices, including
the use of personal protective equipment (gloves, safety glasses, and a lab coat), are
recommended. It should be stored in a cool, dark, and inert atmosphere.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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